Cas no 2137620-99-4 (3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2137620-99-4
• MF: C₈H₁₂F₄N₂
• MW: 212.187895774841
• CID: 5298351
• Update Time: 2025-05-23

3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-difluoro-3-azabicyclo[3.1.0]hexan-3-yl}-2,2-difluoropropan-1-amine
• 3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine
• 3-Azabicyclo[3.1.0]hexane-3-propanamine, β,β,6,6-tetrafluoro-

• Inchi： 1S/C8H12F4N2/c9-7(10,3-13)4-14-1-5-6(2-14)8(5,11)12/h5-6H,1-4,13H2
• InChI Key： DRGABBDTCKWCSB-UHFFFAOYSA-N
• SMILES： FC1(C2CN(CC(CN)(F)F)CC21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3

Additional information on 3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine

3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine (CAS No: 2137620-99-4)

3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine, commonly referred to by its CAS number 2137620-99-4, is a highly specialized chemical compound with unique structural and functional properties. This compound belongs to the class of bicyclic amines, which are known for their rigid and stable structures. The molecule features a bicyclo[3.1.0]hexane ring system with two fluorine atoms at the 6-position and a fluorinated propanamine substituent at the 3-position of the bicyclic core.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and precise fluorination processes. The presence of fluorine atoms in the molecule significantly enhances its stability and bioavailability, making it a promising candidate for various applications in the pharmaceutical and biotechnology industries.

Recent studies have highlighted the potential of 3-(6,6-Difluoro-3-azabicyclo[3.1.0]hexan-3-yl)-2,2-difluoropropan-1-amine as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its unique structure allows for strong interactions with specific receptors, making it an ideal candidate for modulating neural pathways.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition studies. Researchers have demonstrated that it exhibits selective inhibition against certain kinases, which are key players in cellular signaling pathways associated with cancer progression.

The structural integrity of cas no 2137620 is further enhanced by its fluorinated substituents, which not only improve its pharmacokinetic properties but also contribute to its resistance against metabolic degradation. This makes it a valuable tool in the development of long-lasting therapeutic agents.

From a synthetic perspective, the preparation of this compound involves a series of carefully optimized steps to ensure high yield and purity. The use of modern catalytic systems and advanced purification techniques has enabled chemists to produce this compound on a larger scale for preclinical testing.

The application of computational chemistry methods has also played a pivotal role in understanding the electronic properties and conformational flexibility of this compound. Molecular docking studies have revealed that it has a high affinity for specific binding sites on target proteins, further supporting its potential as a drug candidate.

In conclusion, cas no 2137620, or 3-(6,6-Difluoro..., represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activity profiles, positions it as a key player in the development of innovative therapeutic solutions for some of the most challenging diseases facing humanity today.